Cas no 61893-06-9 (1H-Imidazole, 2-(1-methylpropyl)-)

1H-Imidazole, 2-(1-methylpropyl)- structure
61893-06-9 structure
Product Name:1H-Imidazole, 2-(1-methylpropyl)-
CAS No:61893-06-9
MF:C7H12N2
MW:124.183581352234
CID:463604
PubChem ID:19094756
Update Time:2025-04-19

1H-Imidazole, 2-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2-(1-methylpropyl)-
    • 2-(SEC-BUTYL)-1H-IMIDAZOLE
    • 2-butan-2-yl-1H-imidazole
    • 61893-06-9
    • SCHEMBL3167804
    • 2-(Butan-2-yl)-1H-imidazole
    • DTXSID00598018
    • AKOS006355563
    • Inchi: 1S/C7H12N2/c1-3-6(2)7-8-4-5-9-7/h4-6H,3H2,1-2H3,(H,8,9)
    • InChI Key: XFDFELYDTUQBDS-UHFFFAOYSA-N
    • SMILES: N1C=CN=C1C(C)CC

Computed Properties

  • Exact Mass: 124.10016
  • Monoisotopic Mass: 124.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 83
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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